Cas no 1119036-64-4 (1-bromo-2-(pent-4-en-1-yl)benzene)

• Product Name: 1-bromo-2-(pent-4-en-1-yl)benzene
• CAS No: 1119036-64-4
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 4572220
• Update Time: 2025-06-09

1-bromo-2-(pent-4-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(pent-4-en-1-yl)benzene

• Inchi： 1S/C11H13Br/c1-2-3-4-7-10-8-5-6-9-11(10)12/h2,5-6,8-9H,1,3-4,7H2
• InChI Key： FULQQCDDNIHZAS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1CCCC=C

1-bromo-2-(pent-4-en-1-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-bromo-2-(pent-4-en-1-yl)benzene

Chemical Profile of 1-bromo-2-(pent-4-en-1-yl)benzene (CAS No. 1119036-64-4)

1-bromo-2-(pent-4-en-1-yl)benzene, identified by its Chemical Abstracts Service (CAS) number 1119036-64-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic brominated molecule features a unique structure comprising a bromine substituent at the ortho position relative to a pentenyl group attached to a benzene ring. Such structural motifs have garnered considerable attention due to their potential applications in synthesizing complex organic molecules, particularly in medicinal chemistry and materials science.

The compound’s molecular framework, characterized by the presence of both bromine and an unsaturated alkenyl side chain, makes it a versatile intermediate in synthetic chemistry. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules. Concurrently, the pentenyl group introduces steric and electronic influences that can modulate the reactivity and properties of the benzene core, making it an intriguing candidate for fine-tuning molecular interactions.

In recent years, the exploration of 1-bromo-2-(pent-4-en-1-yl)benzene has been extended to its role as a precursor in the development of novel pharmacophores. Researchers have leveraged its scaffold to design molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their interactions with biological targets, including enzymes and receptors. The unsaturated alkenyl moiety, in particular, has been shown to influence binding affinity and metabolic stability—key factors in drug design.

One notable area of research involves the utilization of 1-bromo-2-(pent-4-en-1-yl)benzene in the synthesis of photoactive compounds. The conjugated system formed by the benzene ring and the pentenyl side chain can exhibit photophysical properties such as fluorescence or phosphorescence, which are valuable in applications ranging from bioimaging to optoelectronic devices. Recent studies have demonstrated that modifications to this core structure can enhance light-emitting characteristics, paving the way for advanced materials development.

The compound’s reactivity also extends to polymer chemistry, where it has been employed as a monomer or crosslinking agent in the synthesis of functional polymers. The presence of both bromine and an alkenyl group allows for diverse polymerization pathways, including radical or metal-catalyzed reactions. Such polymers exhibit tunable mechanical and thermal properties, making them suitable for applications in coatings, adhesives, and specialty plastics.

From a synthetic perspective, 1-bromo-2-(pent-4-en-1-yl)benzene serves as a building block for constructing more complex heterocyclic systems. By incorporating nitrogen or oxygen-containing moieties into its framework, chemists can generate derivatives with enhanced biological activity. For example, pyridine or pyrimidine rings fused to the benzene core have been explored for their potential as kinase inhibitors or antiviral agents. The bromine atom facilitates further functionalization at multiple sites, allowing for iterative modifications that refine molecular architecture.

The pharmaceutical industry has also shown interest in 1-bromo-2-(pent-4-en-1-yl)benzene due to its potential role in modulating inflammatory pathways. Preliminary studies suggest that certain derivatives may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators, offering leads for developing anti-inflammatory therapeutics. The ability to fine-tune both electronic and steric properties through structural modifications makes this compound a valuable asset in medicinal chemistry libraries.

In conclusion, 1-bromo-2-(pent-4-en-1-yl)benzene (CAS No. 1119036-64-4) represents a multifaceted compound with broad applicability across organic synthesis, pharmaceutical development, and materials science. Its unique structural features—combining an aromatic ring with bromine substitution and an unsaturated alkenyl side chain—endow it with remarkable synthetic versatility and functional potential. As research continues to uncover new methodologies for utilizing this intermediate, its significance is expected to grow further in both academic and industrial settings.